Cas no 906352-94-1 (4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol)

4-(2-Thienyl)tetrahydro-2H-pyran-4-ylmethanol is a heterocyclic compound featuring a tetrahydro-2H-pyran ring substituted with a thienyl group at the 4-position and a hydroxymethyl functional group. This structure confers versatility as a synthetic intermediate in organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the thienyl and pyran moieties enhances its utility in constructing complex molecular architectures, while the hydroxymethyl group offers a reactive site for further functionalization. Its stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol structure
906352-94-1 structure
Product Name:4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol
CAS No:906352-94-1
MF:C10H14O2S
MW:198.281961917877
MDL:MFCD09879932
CID:874388
PubChem ID:24229668
Update Time:2025-11-06

4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (4-Thien-2-yltetrahydropyran-4-yl)methanol
    • (4-Thien-2-yltetrahydro-2H-pyran-4-yl)methanol
    • 4-(HYDROXYMETHYL)-4-THIEN-2-YLTETRAHYDRO-2H-PYRAN
    • (4-(Thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methanol
    • DTXSID90640373
    • AKOS006343277
    • MFCD09879932
    • [4-(thiophen-2-yl)oxan-4-yl]methanol
    • (4-thiophen-2-yloxan-4-yl)methanol
    • [4-(2-thienyl)tetrahydro-2H-pyran-4-yl]methanol
    • F2189-0916
    • FT-0733138
    • 906352-94-1
    • EN300-234837
    • AS-9266
    • DB-078752
    • 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol
    • MDL: MFCD09879932
    • Inchi: 1S/C10H14O2S/c11-8-10(3-5-12-6-4-10)9-2-1-7-13-9/h1-2,7,11H,3-6,8H2
    • InChI Key: JHVRUEHWCGLJPP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(CO)CCOCC1

Computed Properties

  • Exact Mass: 198.07145086g/mol
  • Monoisotopic Mass: 198.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.7Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.179
  • Melting Point: 78-80°C
  • Boiling Point: 326.4°C at 760 mmHg
  • Flash Point: 151.2°C
  • Refractive Index: 1.55
  • PSA: 57.70000
  • LogP: 1.78860
  • Vapor Pressure: Not available

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4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol Related Literature

Additional information on 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol

Comprehensive Overview of 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol (CAS No. 906352-94-1)

4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol (CAS No. 906352-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thienyl and tetrahydro-2H-pyran moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The molecular structure of 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol combines a thiophene ring with a tetrahydropyran scaffold, enhancing its stability and reactivity. This structural feature aligns with current trends in heterocyclic chemistry, a field that has seen exponential growth due to its relevance in designing bioactive molecules. Recent studies highlight its role in modulating enzyme activity, which is critical for addressing conditions like oxidative stress and metabolic dysregulation.

In the context of green chemistry, 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol is being evaluated for its compatibility with sustainable synthesis methods. As industries shift toward eco-friendly practices, this compound’s potential for low-toxicity and high-yield production positions it as a candidate for green synthetic routes. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing.

Another area of interest is the compound’s applicability in material science. Its thienyl group contributes to π-conjugation, a property leveraged in developing organic semiconductors and conductive polymers. With the rise of flexible electronics and biodegradable materials, researchers are investigating its incorporation into next-generation devices, such as wearable sensors and energy storage systems.

Frequently asked questions about 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol include its solubility profile, synthetic pathways, and commercial availability. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability. For laboratories seeking reliable suppliers, platforms like ChemSrc and Sigma-Aldrich often list this compound under its CAS No. 906352-94-1.

In summary, 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol represents a multifaceted compound with promising applications across pharmaceuticals, sustainable chemistry, and advanced materials. Its structural ingenuity and adaptability to modern research demands underscore its importance in contemporary scientific endeavors.

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